Cas no 898405-61-3 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide
• CAS No: 898405-61-3
• MF: C₂₀H₁₇FN₂O₄S₂
• MW: 432.488385915756
• CID: 6338813
• PubChem ID: 18573196
• Update Time: 2025-10-29

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide
• F2536-1186
• AKOS024657608
• N-(5-acetyl-4-phenylthiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide
• 898405-61-3
• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide

• Inchi： 1S/C20H17FN2O4S2/c1-13(24)19-18(14-5-3-2-4-6-14)23-20(28-19)22-17(25)11-12-29(26,27)16-9-7-15(21)8-10-16/h2-10H,11-12H2,1H3,(H,22,23,25)
• InChI Key： BXKPKRGQRKIOBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CCC(NC1=NC(C2C=CC=CC=2)=C(C(C)=O)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 432.06137754g/mol
• Monoisotopic Mass: 432.06137754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide

N-(5-Acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide: A Comprehensive Overview

The compound with CAS No. 898405-61-3, named N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and development. The molecule's structure is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, and a sulfonamide group, which is known for its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the acetyl group on the thiazole ring further enhances the molecule's stability and bioavailability. Additionally, the 4-fluorobenzenesulfonyl group introduces electronic effects that can modulate the compound's reactivity and selectivity in biological systems.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit key enzymes and receptors involved in various pathological processes. For instance, studies have shown that this compound exhibits potent antitumor activity by targeting specific signaling pathways that are critical for cancer cell proliferation and survival. Furthermore, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring through cyclization reactions, followed by the introduction of the acetyl and sulfonyl groups via nucleophilic substitution or acylation reactions. The use of advanced purification techniques ensures that the final product meets high standards of purity and quality required for pharmaceutical applications.

In terms of physical properties, this compound has a melting point of approximately 210°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for formulation into various drug delivery systems, including tablets, capsules, and injectables. The compound's stability under physiological conditions has also been evaluated, demonstrating its suitability for long-term storage and administration.

From an environmental perspective, this compound has been assessed for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions but does not pose significant risks to aquatic life at concentrations typically encountered in pharmaceutical formulations. These findings are crucial for ensuring that the compound complies with global regulatory standards for environmental safety.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to enhance its efficacy and reduce potential side effects. This includes exploring modifications to the thiazole ring or sulfonyl group to improve absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are underway to evaluate this compound in preclinical models of diseases such as cancer and inflammation.

In conclusion, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development. Its unique structural features, combined with promising biological activities, position it as a valuable tool in addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a significant impact on the field of pharmacology.